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Compound of Interest

Compound Name: H-Gly-Arg-Asp-Gly-Ser-OH

CAS No.: 99131-38-1

Cat. No.: B1447060

Get Quote

Executive Summary & Chemical Profile[1]
H-Gly-Arg-Asp-Gly-Ser-OH (GRDGS) is a synthetic pentapeptide commonly utilized in cell

biology as a negative control for RGD (Arg-Gly-Asp) integrin-binding assays.[1] While the

peptide sequence itself is biologically benign and non-toxic, laboratory stewardship requires

that it be handled with the rigor applied to all research chemicals.

Immediate Disposal Directive:

Solid (Lyophilized): Dispose of as Non-Regulated Chemical Waste. Do not discard in

municipal trash to prevent "unknown white powder" alarms.

Liquid (Solvated): Disposal is dictated by the solvent, not the peptide.

Aqueous (PBS/Water): Drain disposal is permissible only if local regulations allow and no

toxic preservatives (e.g., Sodium Azide) are present.

Organic (DMSO/Methanol): Must be disposed of as Hazardous Organic Waste.
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Chemical Data Table
Property Specification

Sequence Glycine-Arginine-Aspartic Acid-Glycine-Serine

Abbreviation GRDGS

Molecular Weight ~490.47 g/mol

Physical State Lyophilized Powder (White to off-white)

Solubility Hydrophilic; Soluble in water/PBS

RCRA Status
Not Listed (P or U list); Generally Non-

Characteristic

Hazards Low.[1][2][3] Potential mild irritant (dust).

Waste Stream Characterization (The "Why")
To ensure compliance and safety, we must characterize the waste based on the Resource

Conservation and Recovery Act (RCRA) standards.[4]

The Peptide (Solid State)
The GRDGS peptide is not a P-listed (acutely toxic) or U-listed (toxic) hazardous waste. It

generally does not exhibit the four characteristics of hazardous waste:

Ignitability: Flash point > 60°C (N/A for solid).

Corrosivity: pH is typically neutral to slightly acidic (if TFA salt), but rarely < 2.0.

Reactivity: Stable; does not react violently with water.

Toxicity: Does not contain regulated heavy metals or pesticides (TCLP).

Expert Insight: Even though it is "non-hazardous" by EPA definition, Best Laboratory Practice

(BLP) dictates that all synthesized chemical solids be routed through EHS (Environmental

Health & Safety) channels. This maintains a "Cradle-to-Grave" chain of custody and prevents

janitorial staff from encountering unidentified chemical containers.
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The Solvent (Liquid State)
In solution, the solvent drives the hazard profile.

Scenario A (Cell Media/Buffer): If dissolved in PBS or cell culture media, the waste is

biological/aqueous.

Scenario B (HPLC Waste): If dissolved in Acetonitrile or Methanol, the waste is Ignitable

(D001) and Toxic (F-listed solvents).

Detailed Disposal Protocols
Protocol A: Solid Waste (Lyophilized Powder)
Use this for expired vials or spilled powder cleanup materials.

Containment: Keep the peptide in its original glass vial or transfer to a clear, sealable

polyethylene bag.

Labeling: Apply a "Non-Hazardous Chemical Waste" label.

Mandatory Fields: Chemical Name (H-Gly-Arg-Asp-Gly-Ser-OH), CAS# (if available,

otherwise "Synthetic Peptide"), and Contact Name.

Segregation: Place in the Solid Chemical Waste drum/bin.

Caution: Do not mix with "Biohazardous/Infectious" waste (Red Bag) unless the peptide

was used with infectious agents.

Protocol B: Liquid Waste (Solvated)
Use this for stock solutions or experimental residues.

Step 1: Identify the Solvent Matrix.

If Organic (DMSO, MeOH, ACN):

Pour into the Satellite Accumulation Area (SAA) carboy designated for "Organic Solvents."
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Record the volume and constituents on the carboy log sheet.

Critical: Ensure the carboy is compatible (HDPE is standard).

If Aqueous (Water, PBS, Saline):

Check for additives: Does it contain Sodium Azide (>0.05%) or Thimerosal?

Yes: Dispose as Aqueous Hazardous Waste.

No: Check local POTW (Publicly Owned Treatment Works) permits. If permitted, flush

down the lab sink with copious water (20:1 dilution). If unsure, default to Aqueous

Chemical Waste carboy.

Protocol C: Empty Containers
RCRA "RCRA Empty" Standard (40 CFR 261.7)

Triple Rinse: Rinse the vial three times with a solvent capable of dissolving the residue

(Water/Ethanol).

Rinsate Disposal: Collect the first rinse as chemical waste (Protocol B).

Defacement: Cross out the original label or remove it entirely.

Final Disposal: Place the glass vial in the Glass/Sharps disposal box (not regular trash).

Visual Decision Workflows
Diagram 1: Waste Stream Decision Matrix
This decision tree guides the researcher to the correct disposal stream based on physical state

and solvent.
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Start: Identify Waste State

Is it Solid (Powder)?

Is it Liquid?

No

Place in sealed container
Label: 'Non-Hazardous Chemical Waste'

Yes

Identify Solvent

Yes

EHS Pickup / Incineration

Organic (DMSO, ACN, MeOH)

>10% Organic

Aqueous (PBS, Water)

Mostly Water

Organic Solvent Waste Carboy Contains Azide/Toxins?

Drain Disposal
(If permitted by local regs)

No

Aqueous Hazardous Waste

Yes
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Caption: Decision matrix for segregating GRDGS peptide waste based on physical state and

solvent composition.

Diagram 2: Spill Cleanup Protocol
Standard Operating Procedure for managing accidental spills of peptide powder.

1. Assess Hazard
(Is it just peptide?)

2. Don PPE
(Nitrile Gloves, Lab Coat, Goggles)

3. Contain
(Cover with wet paper towel to stop dust)

4. Clean
(Wipe with 10% Bleach or 70% EtOH)

5. Dispose
(Place debris in Haz Waste Bag)

Click to download full resolution via product page

Caption: Five-step workflow for safely managing minor laboratory spills of GRDGS powder.

Emergency & Decontamination Procedures
Accidental Exposure

Inhalation (Dust): Move to fresh air immediately. The peptide is non-volatile but dust can

irritate the respiratory tract.

Skin Contact: Wash with soap and water for 15 minutes. Peptides are generally not skin-

permeable but can cause sensitization in rare cases.

Eye Contact: Flush with water for 15 minutes.

Decontamination of Surfaces
If GRDGS is spilled on a benchtop:

Dampen: Do not dry sweep. Spray the powder lightly with water or place a wet paper towel

over it to prevent aerosolization.

Wipe: Wipe up the slurry.

Sanitize: Clean the area with 70% Ethanol or a mild detergent to remove sticky residues.
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United States Environmental Protection Agency (EPA).Resource Conservation and Recovery

Act (RCRA) Regulations: Title 40 of the Code of Federal Regulations (CFR) Parts 239

through 282. Available at: [Link]

PubChem.Compound Summary: Gly-Arg-Asp-Gly-Ser.[1] National Library of Medicine.

Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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